Cas no 4730-70-5 ((1-Methylheptyl)phosphonic Acid)

(1-Methylheptyl)phosphonic Acid structure
4730-70-5 structure
Product Name:(1-Methylheptyl)phosphonic Acid
CAS No:4730-70-5
MF:C8H19O3P
MW:194.208423852921
CID:1060986
PubChem ID:18365588
Update Time:2025-04-20

(1-Methylheptyl)phosphonic Acid Chemical and Physical Properties

Names and Identifiers

    • (1-Methylheptyl)phosphonic Acid
    • (1-Methylheptyl)phos
    • octan-2-ylphosphonic acid
    • DB-299425
    • 4730-70-5
    • 2-Octyl Phosphonic Acid
    • SCHEMBL2702214
    • Inchi: 1S/C8H19O3P/c1-3-4-5-6-7-8(2)12(9,10)11/h8H,3-7H2,1-2H3,(H2,9,10,11)
    • InChI Key: XUQLZJVBTGOVPT-UHFFFAOYSA-N
    • SMILES: P(C(C)CCCCCC)(=O)(O)O

Computed Properties

  • Exact Mass: 194.10718146g/mol
  • Monoisotopic Mass: 194.10718146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 57.5Ų

(1-Methylheptyl)phosphonic Acid Pricemore >>

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